4-Amino-2-chloro-6-ethylpyrimidine-5-carbonitrile

• CAS RN: 54356-35-3
• Molecular Formula: C7H7ClN4
• Molecular Weight: 182.61 g/mol
• IUPAC Name: 4-amino-2-chloro-6-ethylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C7H7ClN4/c1-2-5-4(3-9)6(10)12-7(8)11-5/h2H2,1H3,(H2,10,11,12)
• InChI Key: IZRBOXKAHCPSKF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC(=N1)Cl)N)C#N

Description

4-Amino-2-chloro-6-ethylpyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C7H7ClN4 and its molecular weight is 182.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

With stirring, 200 ml of conc. hydrochloric acid are slowly added dropwise to 37.57 g of ca. 80% strength (178.76 mmol) of sodium cyano[1-(dicyanomethylidene)propyl]-azanide such that the reaction temperature does not exceed 30° C. The reaction mixture is then added to ca. 600 ml of ice water and the solid that is formed is isolated by filtering off with suction. After drying, 33.89 g of 4-amino-2-chloro-6-ethylpyrimidine-5-carbonitrile with the melting point 226.5° C. are obtained.